Cas no 1690760-62-3 (2-(4-Formyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 1690760-62-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5717604
• PubChem ID: 121602528
• Update Time: 2025-06-09

2-(4-Formyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-formyl-1H-imidazol-1-yl)propanoic acid
• EN300-702683
• 2-(4-formyl-1H-imidazol-1-yl)propanoicacid
• 1690760-62-3
• AKOS026737194
• 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid

• Inchi： 1S/C7H8N2O3/c1-5(7(11)12)9-2-6(3-10)8-4-9/h2-5H,1H3,(H,11,12)
• InChI Key： IFIYMCVOQPJTOQ-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=NC(C=O)=C1)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid

Recent Advances in the Application of 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid (CAS: 1690760-62-3) in Chemical Biology and Pharmaceutical Research

2-(4-Formyl-1H-imidazol-1-yl)propanoic acid (CAS: 1690760-62-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and formyl functional group, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, targeted protein modification, and the development of novel therapeutic agents.

One of the most notable applications of 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid is its role in the synthesis of covalent inhibitors. The formyl group on the imidazole ring enables selective reactions with nucleophilic residues in target proteins, such as cysteine or lysine, facilitating the development of irreversible inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in designing covalent inhibitors for kinases involved in cancer progression, highlighting its potential in oncology drug development.

In addition to its use in covalent inhibitor design, 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid has been employed in bioconjugation strategies. Researchers have leveraged its reactive formyl group to create stable linkages with biomolecules, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. A recent publication in Bioconjugate Chemistry detailed the successful conjugation of this compound to monoclonal antibodies, resulting in enhanced therapeutic efficacy and reduced off-target effects.

The compound's unique chemical properties also make it a valuable tool in chemical biology. For instance, its ability to form Schiff bases with primary amines has been exploited in protein labeling and imaging studies. A 2022 study in ACS Chemical Biology utilized 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid to develop fluorescent probes for real-time monitoring of enzymatic activity, providing new insights into cellular processes.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic oxidation, have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. These innovations have improved yield and purity, making the compound more accessible for research and industrial applications.

Looking ahead, the potential of 2-(4-Formyl-1H-imidazol-1-yl)propanoic acid in drug discovery and chemical biology is vast. Ongoing research is exploring its use in developing next-generation therapeutics, including PROTACs (proteolysis-targeting chimeras) and other bifunctional molecules. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemistry and biology for therapeutic innovation.